Cas no 1824232-82-7 (3-Azabicyclo[3.3.1]nonane-1-methanol)

• Product Name: 3-Azabicyclo[3.3.1]nonane-1-methanol
• CAS No: 1824232-82-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5103713
• Update Time: 2025-05-20

3-Azabicyclo[3.3.1]nonane-1-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonane-1-methanol

• Inchi： 1S/C9H17NO/c11-7-9-3-1-2-8(4-9)5-10-6-9/h8,10-11H,1-7H2
• InChI Key： LAMYFSUKADWIRM-UHFFFAOYSA-N
• SMILES： C12(CO)CC(CCC1)CNC2

Additional information on 3-Azabicyclo[3.3.1]nonane-1-methanol

3-Azabicyclo[3.3.1]nonane-1-methanol (CAS No: 1824232-82-7)

3-Azabicyclo[3.3.1]nonane-1-methanol is a unique nitrogen-containing bicyclic compound with the CAS registry number 1824232-82-7. This compound belongs to the class of azabicyclic alcohols, which are known for their rigid structures and potential applications in drug design and organic synthesis. The molecule consists of a bicyclo[3.3.1] framework, which is a tricyclic system with three fused rings, including one nitrogen atom in the structure.

The bicyclo[3.3.1]nonane core of this compound is a well-known scaffold in organic chemistry, often used as a building block for synthesizing complex molecules with bioactive properties. The presence of the methanol group (-CH₂OH) at the 1-position introduces hydrophilic characteristics, which can influence the compound's solubility, reactivity, and potential interactions with biological systems.

Recent studies have highlighted the importance of azabicyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and their potential as leads for drug development. For instance, compounds with similar frameworks have been explored as inhibitors of various enzymes, such as kinases and proteases, which are key targets in treating diseases like cancer and neurodegenerative disorders.

The synthesis of 3-Azabicyclo[3.3.1]nonane-1-methanol typically involves multi-step processes, including ring-closing reactions and functional group transformations. Researchers have employed methods such as the Evans-Saksena reaction or other cyclization techniques to construct the bicyclic framework efficiently. The introduction of the hydroxymethyl group at the 1-position often requires careful control over reaction conditions to ensure regioselectivity and stereochemical integrity.

In terms of applications, azabicyclic alcohols like this compound are valuable intermediates in the synthesis of bioactive molecules. For example, they can serve as precursors for constructing more complex structures with multiple functional groups or for modifying existing compounds to enhance their pharmacokinetic properties.

Recent advancements in computational chemistry have also enabled researchers to model the molecular interactions of azabicyclic compounds with target proteins at an atomic level. These studies provide insights into how structural features, such as ring strain and substituent effects, influence binding affinity and selectivity.

Moreover, green chemistry approaches have been applied to the synthesis of bicyclic alcohols, aiming to reduce waste and improve sustainability. Techniques such as catalytic asymmetric synthesis or biocatalysis are being explored to produce enantiomerically pure samples of these compounds more efficiently.

In conclusion, 3-Azabicyclo[3.3.1]nonane-1-methanol (CAS No: 1824232-82-7) is a versatile compound with significant potential in organic synthesis and drug discovery research. Its unique structure and functional groups make it an attractive target for further exploration in both academic and industrial settings.